5-Cyclopropoxy-3-ethyl-2-fluoropyridine

• Molecular Formula: C10H12FNO
• Molecular Weight: 181.21 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-ethyl-2-fluoropyridine
• InChI: InChI=1S/C10H12FNO/c1-2-7-5-9(6-12-10(7)11)13-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: PGVCDMATXKLWKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CC(=C1)OC2CC2)F

Description

5-Cyclopropoxy-3-ethyl-2-fluoropyridine is a pyridine derivative characterized by three distinct substituents: a cyclopropoxy group at position 5, an ethyl group at position 3, and a fluorine atom at position 2. This compound belongs to a class of fluorinated pyridines, which are widely studied for their electronic and steric properties, making them valuable in pharmaceuticals, agrochemicals, and materials science. The ethyl group at position 3 may improve lipophilicity and thermal stability compared to smaller alkyl substituents .

Preparation Methods

One common method for synthesizing fluorinated pyridines is the reaction of pyridine derivatives with fluorinating agents such as AlF3 and CuF2 at high temperatures (450-500°C) . Another method involves the reaction of 3-bromo-2-nitropyridine with Bu4N+F− in DMF at room temperature to form 2-fluoro-3-bromopyridine . The cyclopropoxy and ethyl groups can be introduced through subsequent reactions, such as nucleophilic substitution or cross-coupling reactions.

Chemical Reactions Analysis

5-Cyclopropoxy-3-ethyl-2-fluoropyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the pyridine ring can be substituted with other nucleophiles under appropriate conditions. For example, nucleophilic aromatic substitution can be performed using reagents like sodium methoxide or potassium tert-butoxide.

Cross-Coupling: The compound can participate in cross-coupling reactions, such as Suzuki-Miyaura coupling, using palladium catalysts and boron reagents.

Scientific Research Applications

5-Cyclopropoxy-3-ethyl-2-fluoropyridine has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex fluorinated compounds and heterocycles.

Biology: Fluorinated pyridines are used in the development of radiolabeled compounds for imaging studies and as potential therapeutic agents.

Medicine: The compound’s unique structure makes it a candidate for drug discovery and development, particularly in the design of fluorinated pharmaceuticals.

Industry: Fluorinated pyridines are used in the production of agrochemicals and other industrial chemicals due to their enhanced stability and reactivity.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-ethyl-2-fluoropyridine depends on its specific application. In biological systems, fluorinated pyridines can interact with various molecular targets, such as enzymes and receptors, through hydrogen bonding, hydrophobic interactions, and electrostatic interactions. The presence of the fluorine atom can enhance the compound’s binding affinity and selectivity for its target, leading to improved biological activity .

Comparison with Similar Compounds

Key Observations:

• Cyclopropoxy vs. Alkoxy Groups : The cyclopropoxy group in the target compound and 5-cyclopropoxy-2-fluoropyridine confers greater steric hindrance and metabolic resistance compared to ethoxy or methoxy groups. This may enhance durability in biological environments but reduce solubility.
• Fluorine Position : Fluorine at position 2 is conserved across analogs, contributing to electron-withdrawing effects that stabilize the pyridine ring and modulate reactivity.